Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate

• IUPAC Name: ethyl 7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C12H12N2O3/c1-3-17-12(16)9-6-13-11-8(10(9)15)5-4-7(2)14-11/h4-6H,3H2,1-2H3,(H,13,14,15)
• InChI Key: KPXWNJGVBKCXKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=CC(=N2)C
• Molecular Formula: C12H12N2O3
• DSSTOX Substance ID: DTXSID00927708
• Molecular Weight: 232.23 g/mol
• CAS No.: 13250-96-9, 35482-56-5

Description

Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate is a chemical compound with the molecular formula C12H12N2O3 and a molecular weight of 232.24 g/mol . This compound is known for its role as an intermediate in the synthesis of various pharmaceuticals, particularly flavoquinolones, which exhibit antibacterial activity .

Mechanism of Action

Target of Action

Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate is a unique chemical compound with a complex structure

Mode of Action

It’s possible that it interacts with its targets through a mechanism similar to other naphthyridine derivatives . .

Biochemical Pathways

Naphthyridine derivatives are known to interact with various biochemical pathways , but the specific pathways affected by this compound are not known

Pharmacokinetics

Its predicted properties include a melting point of 272-273 °C, a boiling point of 350.5±37.0 °C (Predicted), and a density of 1.296±0.06 g/cm3 (Predicted)

Result of Action

It’s possible that it has effects similar to other naphthyridine derivatives

Action Environment

Factors such as temperature, pH, and the presence of other compounds could potentially influence its action . .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate typically involves the following steps :

Starting Materials: 2-methylpyridine and diethyl methylmalonate.

Amination: 2-methylpyridine is aminated using sodium amide to produce 5-amino-2-methylpyridine.

Condensation: The aminated product is then condensed with triethyl orthoformate and diethyl malonate to form [5-methyl-2-pyridylamino]methylene diethyl malonate.

Cyclization: The condensation product undergoes cyclization under heating to yield this compound.

Industrial Production Methods: While specific industrial production methods are not extensively documented, the synthesis generally follows the laboratory procedures with scale-up adjustments to accommodate larger quantities and ensure safety and efficiency.

Chemical Reactions Analysis

Types of Reactions: Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different derivatives, depending on the reagents used.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide are employed for substitution reactions.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate has several scientific research applications :

Chemistry: Used as a reagent in the synthesis of flavoquinolones, which are studied for their antibacterial properties.

Biology: Investigated for its potential role in inhibiting bacterial growth and as a precursor for other biologically active compounds.

Medicine: Explored for its potential use in developing new antibacterial drugs.

Industry: Utilized in the production of pharmaceuticals and as an intermediate in chemical synthesis.

Comparison with Similar Compounds

Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate can be compared with other similar compounds, such as :

• Ethyl 7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• Ethyl 2-hydroxy-4-methylimidazo[1,2-a][1,8]naphthyridine-8-carboxylate
• Ethyl 2,4-dimethylimidazo[1,2-a][1,8]naphthyridine-8-carboxylate

Uniqueness: this compound is unique due to its specific hydroxyl and carboxylate functional groups, which contribute to its distinct chemical reactivity and biological activity. Its role as an intermediate in the synthesis of flavoquinolones further highlights its importance in medicinal chemistry.

Synthesis routes and methods I

Procedure details

A solution of diphenyl ether was heated to 250° C. and the product of Example 7a (2.50 g, 9.0 mmol) was added in several small portions over a period of about 5 min then heated at 250° C. for 30 min. After cooling to room temperature diluted with hexane. The resulting solid was filtered and was dried under vacuum giving the title compound as a tan solid (1.47 g, 71%).

Synthesis routes and methods II

Procedure details

Add 2-[(6-methyl-pyridin-2-ylamino)-methylene]-malonic acid diethyl ester (14.8 g) to the refluxing phenyl ether (100 ml) over a period of 5 min under nitrogen. After the addition is complete, keep the reaction under reflux for 3 h. Cool it to room temperature, and then pour the reaction mixture into 1:1 hexane/ethyl acetate (2000 ml). Collect the brown precipitate by filtration to obtain 7-methyl-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid ethyl ester (8.35 g, 72% for two steps). MS (ES+): 233 (M+H); (ES−): 231 (M−H).